Cas no 593-45-3 (Octadecane)

Octadecane (C18H38) is a straight-chain alkane hydrocarbon with 18 carbon atoms, commonly used as a reference standard in chromatography and calorimetry due to its high purity and well-defined properties. It serves as a non-polar solvent and phase-change material in thermal energy storage applications, owing to its stable melting point (28–30°C) and thermal stability. Octadecane is also employed in organic synthesis and material science as a model compound for studying hydrocarbon behavior. Its inertness, low volatility, and compatibility with various industrial processes make it a reliable choice for research and technical applications requiring consistent performance.
Octadecane structure
Octadecane structure
Product Name:Octadecane
CAS No:593-45-3
MF:C18H38
MW:254.494326114655
MDL:MFCD00009007
CID:38620
PubChem ID:87575814
Update Time:2025-10-29

Octadecane Chemical and Physical Properties

Names and Identifiers

    • Octadecane
    • n-Octadecane
    • Octadecane [Standard Material for GC]
    • n-Octadecane Solution
    • n-Octadecaneneat
    • n-Octadecan
    • Octadecan
    • Octadecane [Standard Material]
    • Oktadekan
    • N102P6HAIU
    • RZJRJXONCZWCBN-UHFFFAOYSA-N
    • Octadecane, 99%
    • Octadecane, 99+%
    • Octadecane, analytical standard
    • Octadecane, n-
    • C18-n-alkane
    • C18H38
    • KSC273C7B
    • NSC4201
    • LMFA11000581
    • SBB061159
    • 6494AF
    • Oct
    • CH3-[CH2]16-CH3
    • MDL: MFCD00009007
    • Inchi: 1S/C18H38/c1-3-5-7-9-11-13-15-17-18-16-14-12-10-8-6-4-2/h3-18H2,1-2H3
    • InChI Key: RZJRJXONCZWCBN-UHFFFAOYSA-N
    • SMILES: CCCCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 254.29700
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 15
  • Complexity: 112
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 9.3
  • Topological Polar Surface Area: 0

Experimental Properties

  • Color/Form: Not available
  • Density: 0.777 g/mL at 25 °C(lit.)
  • Melting Point: 26-29 °C (lit.)
  • Boiling Point: 317 °C(lit.)
  • Flash Point: Fahrenheit: 330.8 ° f < br / > Celsius: 166 ° C < br / >
  • Refractive Index: 1.4390
  • Solubility: <0.0001g/l insoluble
  • Water Partition Coefficient: No rapid reaction with water.
  • Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
  • PSA: 0.00000
  • LogP: 7.26780
  • Vapor Pressure: 1 mmHg ( 119 °C)
  • Solubility: Not available

Octadecane Security Information

  • Symbol: GHS07
  • Prompt:dangerous
  • Signal Word:Warning
  • Hazard Statement: H315,H319,H335
  • Warning Statement: P261,P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 65-66
  • Safety Instruction: S26-S36
  • Hazardous Material Identification: Xi
  • TSCA:Yes
  • Storage Condition:room temp
  • Risk Phrases:R36/37/38
  • Safety Term:S26;S36

Octadecane Customs Data

  • HS CODE:2901100000
  • Customs Data:

    China Customs Code:

    2901100000

    Overview:

    2901100000 Saturated acyclic hydrocarbon.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:2.0%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The volume of packaging container used as gaseous fuel shall be reported, Bulk cargo shall be reported

    Summary:

    2901100000 saturated acyclic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

Octadecane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
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Octadecane Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Oxygen Catalysts: Tin oxide ,  Titania ;  120 min, 298 K
Reference
Photocatalytic Activity of SO42-/SnO2-TiO2 Catalysts: Direct Oxidation of n-Heptane to Ester under Mild Conditions
Wang, Bo; Cui, Xue; Ma, Hongzhu; Li, Juan, Energy & Fuels, 2007, 21(6), 3748-3749

Octadecane Preparation Products

Octadecane Suppliers

Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:593-45-3)
Order Number:SDF546;SFD551
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Wednesday, 27 November 2024 14:57
Price ($):
Email:sales1@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:593-45-3)Octadecane
Order Number:LE8815
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:00
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:593-45-3)Octadecane
Order Number:sfd21976
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:39
Price ($):discuss personally
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Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:593-45-3)Octadecane
Order Number:A1204258
Stock Status:in Stock
Quantity:5kg/2kg/5ml
Purity:99%
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Octadecane Related Literature

Additional information on Octadecane

Octadecane (CAS No. 593-45-3): A Comprehensive Guide to Its Properties, Applications, and Industry Relevance

Octadecane (CAS No. 593-45-3), a straight-chain alkane hydrocarbon, is a colorless, odorless solid at room temperature. With the molecular formula C18H38, it belongs to the paraffin wax family and is widely utilized in industrial and research applications. This article delves into its physical and chemical properties, industrial uses, and emerging trends in sectors like cosmetics, lubricants, and material science.

The growing demand for sustainable materials has spotlighted Octadecane as a key component in bio-based formulations. Its high melting point (28–32°C) and stability make it ideal for phase-change materials (PCMs) in thermal energy storage, a hot topic in renewable energy solutions. Researchers are also exploring its role in nanotechnology, particularly in drug delivery systems, where its inert nature ensures compatibility with bioactive compounds.

In the cosmetics industry, Octadecane is prized for its emollient properties. It acts as a texture enhancer in creams and lotions, aligning with the trend toward clean-label ingredients. Consumers increasingly search for "non-toxic skincare additives," and Octadecane fits this niche due to its low irritation potential. Additionally, its use in candle manufacturing as a scent stabilizer caters to the booming aromatherapy market.

From an SEO perspective, queries like "Octadecane uses in cosmetics" or "CAS 593-45-3 safety data" reflect user interest in its practical applications. Laboratories value its role as a chromatography standard, while manufacturers leverage its lubricating properties in machinery. Notably, its biodegradability aligns with global shifts toward eco-friendly chemicals, a recurring theme in sustainability reports.

Innovations in material engineering have further expanded Octadecane's utility. For instance, its incorporation into microencapsulation technologies enhances product longevity in textile coatings. As industries prioritize energy efficiency, Octadecane-based PCMs are gaining traction in smart building materials, addressing searches like "energy-saving construction materials."

In summary, Octadecane (CAS No. 593-45-3) exemplifies versatility across sectors. Its alignment with green chemistry principles and adaptability to cutting-edge technologies ensures its relevance in a rapidly evolving market. For professionals seeking high-purity Octadecane suppliers or technical specifications, understanding its multifaceted applications is crucial.

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
(CAS:593-45-3)
SDF546;SFD551
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:593-45-3)Octadecane
LE8815
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email